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Cat. No.: B612190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-1070916 is a potent and selective, ATP-competitive inhibitor of Aurora B and Aurora C

kinases.[1][2][3] These kinases play crucial roles in the regulation of mitosis, and their

overexpression is frequently observed in various human cancers.[1][4] Accurate determination

of the half-maximal inhibitory concentration (IC50) of GSK-1070916 is essential for its

characterization and preclinical development. This document provides a detailed protocol for

measuring the IC50 of GSK-1070916 against Aurora B and Aurora C kinases using a

luminescence-based kinase assay.

Signaling Pathway
The Aurora kinase family, particularly Aurora B, is a key component of the chromosomal

passenger complex (CPC), which is essential for proper chromosome segregation and

cytokinesis. Aurora B phosphorylates various substrates, including histone H3 at serine 10

(H3S10ph), a hallmark of its activity.[1] GSK-1070916 inhibits this process by competing with

ATP for the kinase's active site.[3]
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Figure 1: Simplified signaling pathway of Aurora B kinase and its inhibition by GSK-1070916.

Experimental Protocol: ADP-Glo™ Kinase Assay
This protocol is adapted from commercially available luminescence-based kinase assays, such

as the ADP-Glo™ Kinase Assay, which measures kinase activity by quantifying the amount of

ADP produced during the enzymatic reaction.[5]

Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b612190?utm_src=pdf-body-img
https://www.benchchem.com/product/b612190?utm_src=pdf-body
https://bpsbioscience.com/chemi-versetm-aurora-kinase-a-assay-kit-82095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Supplier Catalog Number
Storage
Temperature

Recombinant Human

Aurora B/INCENP
Varies Varies -80°C

Recombinant Human

Aurora C/INCENP
Varies Varies -80°C

GSK-1070916 Selleck Chemicals S2725 -20°C

Kemptide (LRRASLG) Varies Varies -20°C

ATP Varies Varies -20°C

ADP-Glo™ Kinase

Assay
Promega V9101 -20°C

Kinase Buffer (e.g., 40

mM Tris, pH 7.5, 20

mM MgCl2, 0.1 mg/ml

BSA)

Varies Varies 4°C

DMSO Varies Varies Room Temperature

384-well white assay

plates
Varies Varies Room Temperature

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1070916-ic50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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